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Compound Name: Tetraethylammonium

Cat. No.: B1195904 Get Quote

Technical Support Center: Tetraethylammonium
Chloride (TEAC) in Aqueous Solutions
Welcome to the Technical Support Center for tetraethylammonium chloride (TEAC). This

resource is designed for researchers, scientists, and drug development professionals to

provide troubleshooting guidance and frequently asked questions (FAQs) regarding the

solubility and stability of TEAC in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of tetraethylammonium chloride?

A1: Tetraethylammonium chloride is a quaternary ammonium salt that is highly soluble in

water and other polar solvents such as ethanol, chloroform, and acetone.[1][2] Its ionic nature,

with a positively charged tetraethylammonium ion and a negatively charged chloride ion,

allows for strong interactions with polar water molecules.[1] However, it is not soluble in non-

polar solvents.[1]

Q2: Is tetraethylammonium chloride hygroscopic?

A2: Yes, tetraethylammonium chloride is highly hygroscopic and deliquescent.[1] This means

it readily absorbs moisture from the atmosphere. It is crucial to store it in a tightly sealed
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container in a dry environment, and handling under an inert atmosphere like argon is

recommended to prevent it from absorbing water and becoming a liquid.

Q3: What is the stability of TEAC in aqueous solutions?

A3: Aqueous solutions of tetraethylammonium chloride are generally stable.[3] A 10%

aqueous solution has a pH of approximately 6.48, and its pH remains unchanged even after

heating at 95°C for 28 hours, indicating good thermal stability in solution.[2] However, at very

high temperatures, solid TEAC can undergo a chemical decomposition process known as

Hofmann elimination, which produces triethylamine and ethene.[4]

Q4: What are the recommended storage conditions for TEAC and its aqueous solutions?

A4: Solid tetraethylammonium chloride should be stored at room temperature in a dry place,

protected from moisture.[3] For aqueous stock solutions, storage recommendations can vary

based on the intended application. For biological experiments, it is often recommended to

prepare fresh solutions. However, stock solutions can be stored at -20°C for up to a month or at

-80°C for up to six months.[5] To avoid degradation from repeated freeze-thaw cycles, it is best

to store solutions in aliquots.[5]

Troubleshooting Guides
Issue 1: Difficulty Dissolving Tetraethylammonium
Chloride

Question: I am having trouble dissolving tetraethylammonium chloride in water, or the

dissolution is very slow. What could be the issue?

Answer:

Check for Clumps: Due to its hygroscopic nature, TEAC can form clumps. Gently break up

any aggregates with a clean, dry spatula before adding the solvent.

Use an Appropriate Solvent: Ensure you are using a polar solvent like water, ethanol, or

methanol. TEAC will not dissolve in non-polar solvents.[1]
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Increase Temperature: The solubility of TEAC in water increases with temperature.[6]

Gentle warming of the solution can aid in dissolution.

Agitation: Ensure adequate stirring or vortexing to facilitate the dissolution process.

Issue 2: Unexpected pH of the Aqueous Solution
Question: My freshly prepared TEAC solution has a pH that is more acidic or basic than

expected (around 6.5). Why might this be?

Answer:

Source of Water: The purity of the water used is critical. Ensure you are using high-purity,

deionized water. Dissolved CO2 in water can form carbonic acid, lowering the pH.

Hydrolysis: At lower concentrations, tetraalkylammonium halides can undergo slight

hydrolysis, which can affect the pH.[6]

Contamination of Solid TEAC: If the solid TEAC has been improperly stored, it may have

absorbed atmospheric contaminants.

Issue 3: Precipitation Observed in the Solution
Question: I observed a precipitate forming in my TEAC solution, either upon preparation or

after storage. What is causing this?

Answer:

Exceeding Solubility Limit: Ensure you have not exceeded the solubility limit of TEAC in

the chosen solvent at a given temperature. If the solution was prepared warm,

precipitation may occur upon cooling.

Interaction with Other Components: If you are preparing a buffer or a complex medium,

TEAC may be reacting with other components to form a less soluble salt. Review the

compatibility of all reagents.

Contamination: Contamination of the solution with an incompatible substance could lead

to precipitation.
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Data Presentation
Table 1: Solubility of Tetraethylammonium Chloride in Various Solvents

Solvent Temperature (°C) Solubility

Water 20 141 g / 100 g[7]

Water 25 ~1000 g / L[8]

Water Not Specified 100 mg / mL[9]

Chloroform 20 8.2 g / 100 g[7]

Acetone Not Specified Very Soluble[7]

Ethanol Not Specified Very Soluble[7]

Table 2: Stability of Tetraethylammonium Chloride Aqueous Solution

Parameter Condition Observation

pH of 10% Solution Room Temperature ~6.48[2]

Thermal Stability 95°C for 28 hours
No change in pH of a 10%

solution[2]

Long-term Storage (Solid) Room Temperature (dry) Stable[3]

Long-term Storage (Solution) -20°C Up to 1 month[5]

Long-term Storage (Solution) -80°C Up to 6 months[5]

Experimental Protocols
Protocol 1: Preparation of a Standard Aqueous Stock
Solution of Tetraethylammonium Chloride (e.g., 1 M)

Materials:

Tetraethylammonium chloride (solid)
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High-purity, deionized water

Calibrated balance

Volumetric flask

Magnetic stirrer and stir bar

Procedure:

1. Due to the hygroscopic nature of TEAC, it is recommended to handle it in a low-humidity

environment or a glove box if possible.

2. Calculate the required mass of TEAC for the desired concentration and volume. For

example, for 100 mL of a 1 M solution, you will need:

Mass = Molarity × Volume × Molar Mass

Mass = 1 mol/L × 0.1 L × 165.71 g/mol = 16.571 g

3. Weigh the calculated amount of TEAC accurately using a calibrated balance.

4. Transfer the weighed TEAC to a volumetric flask of the desired final volume.

5. Add a portion of the deionized water (e.g., about 70-80% of the final volume) to the flask.

6. Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the

TEAC is completely dissolved. Gentle warming can be applied if necessary.

7. Once the solid is fully dissolved and the solution has returned to room temperature, add

deionized water to bring the volume to the calibration mark on the volumetric flask.

8. Cap the flask and invert it several times to ensure the solution is homogeneous.

9. For long-term storage, filter the solution through a 0.22 µm filter and store in aliquots at

-20°C or -80°C.[5]

Visualizations
Troubleshooting workflow for TEAC dissolution issues.
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Factors affecting the stability of aqueous TEAC solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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